Cas no 51632-08-7 ((4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methanol)

• Product Name: (4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methanol
• CAS No: 51632-08-7
• MF: C₉H₁₂OS
• MW: 168.255981445313
• CID: 361807
• PubChem ID: 6624838
• Update Time: 2025-10-28

(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-methanol, 4,5,6,7-tetrahydro-
• (4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methanol
• BCA63208
• AKOS001921199
• IDI1_030520
• HMS1514N04
• 51632-08-7
• ChemDiv3_014722
• 4,5,6,7-Tetrahydro-1-benzothien-2-ylmethanol
• AS-9970
• EN300-1870814
• 4,5,6,7-tetrahydro-1-benzothiophen-2-ylmethanol
• CS-0271683
• E10097
• MFCD08059489
• (4,5,6,7-Tetrahydrobenzo[b]thiophen-2-yl)methanol
• SCHEMBL11237572

• Inchi： 1S/C9H12OS/c10-6-8-5-7-3-1-2-4-9(7)11-8/h5,10H,1-4,6H2
• InChI Key： IVGGIPRWOPTYOJ-UHFFFAOYSA-N
• SMILES： S1C(CO)=CC2=C1CCCC2

Computed Properties

• Exact Mass: 168.06096
• Monoisotopic Mass: 168.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 48.5Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes

Additional information on (4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methanol

Comprehensive Overview of (4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methanol (CAS No. 51632-08-7)

(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methanol, with the CAS number 51632-08-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique benzothiophene core and hydroxymethyl functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural features make it a valuable building block for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and anti-inflammatory agents.

In recent years, the demand for heterocyclic compounds like (4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methanol has surged due to their applications in medicinal chemistry. Researchers are increasingly exploring its potential in designing small-molecule inhibitors and enzyme modulators. The compound's tetrahydrobenzothiophene scaffold is particularly notable for its ability to enhance lipophilicity and bioavailability, critical factors in drug development. This aligns with current trends in precision medicine, where tailored molecular structures are essential for targeting specific pathways.

From a synthetic perspective, 51632-08-7 is often utilized in multistep organic synthesis. Its methanol derivative allows for further functionalization, enabling the creation of complex pharmacophores. Laboratories frequently employ this compound in cross-coupling reactions and catalytic transformations, reflecting its adaptability in modern green chemistry initiatives. The growing emphasis on sustainable synthesis has further highlighted its role in reducing waste and improving reaction efficiency.

The compound's relevance extends to material science, where its aromatic and aliphatic hybrid structure contributes to the development of advanced polymers and electronic materials. For instance, its incorporation into conductive polymers has been explored for applications in flexible electronics and energy storage devices. This intersection of chemistry and technology addresses contemporary interests in renewable energy solutions and smart materials.

Analytical studies of (4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methanol often involve chromatographic techniques such as HPLC and GC-MS, ensuring high purity for research applications. Its spectroscopic properties, including NMR and IR data, are well-documented, facilitating its identification and characterization. These features are crucial for quality control in high-throughput screening and combinatorial chemistry.

In summary, CAS No. 51632-08-7 represents a pivotal compound in both pharmaceutical and industrial research. Its multifaceted applications—from drug design to material innovation—underscore its importance in addressing global challenges in healthcare and sustainable technology. As scientific inquiry advances, this compound is poised to play an even greater role in shaping future innovations.